Cas no 1246562-40-2 (N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine)

• Product Name: N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine
• CAS No: 1246562-40-2
• MF: C₃₃H₂₆BrN
• MW: 516.470247745514
• MDL: MFCD20040455
• CID: 1015735
• PubChem ID: 253660496
• Update Time: 2025-07-21

N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine Chemical and Physical Properties

Names and Identifiers

• N-([1,1'-Biphenyl]-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine
• 2-Amino-N-[(1,1'-biphenyl)-4-yl]-N-(4-bromophenyl)-9,9-dimethylfluorene
• N-[1,1'-biphenyl]-4-yl-N-(4-broMophenyl)-9,9-diMethyl-9H-Fluoren-2-aMine
• N-(4-bromophenyl)-9,9-dimethyl-N-(4-phenylphenyl)fluoren-2-amine
• 2-[(4-Biphenylyl)(4-bromophenyl)amino]-9,9-dimethylfluorene
• 9H-Fluoren-2-amine, N-[1,1'-biphenyl]-4-yl-N-(4-bromophenyl)-9,9-dimethyl-
• C33H26BrN
• AMY18636
• N-(4-bromophenyl)-9,9-dimethyl-N-(4-phenylphenyl)fluoren-2-ami
• N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine

• MDL： MFCD20040455
• Inchi： 1S/C33H26BrN/c1-33(2)31-11-7-6-10-29(31)30-21-20-28(22-32(30)33)35(27-18-14-25(34)15-19-27)26-16-12-24(13-17-26)23-8-4-3-5-9-23/h3-22H,1-2H3
• InChI Key： CBLKFNHDNANUNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 515.12500
• Monoisotopic Mass: 515.12486 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 3.2
• Molecular Weight: 516.5

Experimental Properties

• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 655.9℃ at 760 mmHg
• Solubility: Insuluble (6.7E-8 g/L) (25 ºC),
• PSA: 3.24000
• LogP: 9.89220

Additional information on N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine

N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine (CAS No. 1246562-40-2): A Comprehensive Overview

N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine (CAS No. 1246562-40-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as Biphenyl-Bromophenyl Fluorene Amine, is characterized by its unique molecular structure and diverse potential applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine is C₃₆H₃₀BrN₂. The compound features a fluorene core with two aromatic substituents: a biphenyl group and a 4-bromophenyl group. The presence of these functional groups imparts unique electronic and steric properties to the molecule. The fluorene core is known for its excellent photophysical properties, making it a valuable building block in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The bromine atom in the 4-bromophenyl group can serve as a useful handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. This versatility is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Synthesis Methods

The synthesis of N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine typically involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach is the sequential coupling of the fluorene core with the biphenyl and bromophenyl groups using transition-metal-catalyzed reactions such as Suzuki coupling or Buchwald-Hartwig amination.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method that significantly reduces the number of purification steps and improves overall yield. This method involves the sequential addition of boronic acids and aryl halides to a fluorene derivative under palladium catalysis. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activities

N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine has been investigated for its potential biological activities, particularly in the context of cancer therapy and neurodegenerative diseases. Studies have shown that this compound exhibits significant anti-proliferative effects on various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK. These pathways are frequently dysregulated in cancer cells, making them attractive targets for therapeutic intervention. Additionally, preliminary studies suggest that the compound may have neuroprotective properties, potentially due to its ability to modulate oxidative stress and inflammation.

Applications in Materials Science

Beyond its biological applications, N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine has found significant use in materials science. The fluorene core's excellent photophysical properties make it an ideal candidate for OLED materials. Recent research has focused on optimizing the performance of OLEDs by incorporating this compound into emissive layers or as a host material for phosphorescent dopants.

A study published in Advanced Materials demonstrated that OLEDs containing this compound exhibited high efficiency and long operational lifetimes. The researchers attributed these improvements to the compound's ability to facilitate charge transport and reduce energy loss through non-radiative processes.

Recent Research Advancements

The ongoing research on N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine continues to uncover new insights into its properties and potential applications. A notable study published in Chemical Communications explored the use of this compound as a photosensitizer in photodynamic therapy (PDT). The results showed that the compound effectively generates singlet oxygen upon light irradiation, making it a promising candidate for cancer treatment.

In another study published in ACS Applied Materials & Interfaces, researchers investigated the use of this compound as a sensor material for detecting trace amounts of heavy metals in environmental samples. The high sensitivity and selectivity of the sensor were attributed to the unique electronic properties of the fluorene core.

Conclusion

N-(1,1'-Biphenyl-4-yl)-N-(4-bromophenyl)-9,9-dimethyl-9H-fluoren-2-amine (CAS No. 1246562-40-2) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable photophysical properties and biological activities. Ongoing research continues to expand our understanding of this compound's capabilities and may lead to new breakthroughs in fields such as cancer therapy, neuroprotection, OLED technology, photodynamic therapy, and environmental sensing.